![molecular formula C8H8N4O7 B182896 2-[(2,4,6-Trinitrophenyl)amino]ethanol CAS No. 7539-29-9](/img/structure/B182896.png)
2-[(2,4,6-Trinitrophenyl)amino]ethanol
Description
2-[(2,4,6-Trinitrophenyl)amino]ethanol is a nitroaromatic compound characterized by a phenyl ring substituted with three nitro groups (at positions 2, 4, and 6) and an ethanolamine group attached via an amino linkage.
Properties
CAS No. |
7539-29-9 |
|---|---|
Molecular Formula |
C8H8N4O7 |
Molecular Weight |
272.17 g/mol |
IUPAC Name |
2-(2,4,6-trinitroanilino)ethanol |
InChI |
InChI=1S/C8H8N4O7/c13-2-1-9-8-6(11(16)17)3-5(10(14)15)4-7(8)12(18)19/h3-4,9,13H,1-2H2 |
InChI Key |
QFOQUAFTNLVDHO-UHFFFAOYSA-N |
SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])NCCO)[N+](=O)[O-])[N+](=O)[O-] |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])NCCO)[N+](=O)[O-])[N+](=O)[O-] |
Other CAS No. |
7539-29-9 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Substitution Patterns
The following table compares the substituents and functional groups of 2-[(2,4,6-Trinitrophenyl)amino]ethanol with related compounds:
| Compound Name | CAS Number | Substituents on Phenyl Ring | Functional Groups |
|---|---|---|---|
| 2-[(2,4,6-Trinitrophenyl)amino]ethanol | Not specified | 2,4,6-Trinitro | Aminoethanol (-NH-CH2CH2OH) |
| 2-((2-Nitrophenyl)amino)ethanol | 4926-55-0 | 2-Nitro | Aminoethanol (-NH-CH2CH2OH) |
| 2,2'-((2-Nitro-1,4-phenylene)bis(azanediyl))diethanol | Not specified | 2-Nitro (1,4-positions) | Dual aminoethanol groups |
| Ethanol, 2-[(2-nitro-1-naphthalenyl)amino] | Not specified | 2-Nitro (naphthalene ring) | Aminoethanol (-NH-CH2CH2OH) |
Key Observations :
- Ethanolamine Group: The presence of -NH-CH2CH2OH improves solubility in polar solvents (e.g., water, ethanol) compared to non-polar derivatives like 2,4,6-trinitroanisole .
Reactivity and Stability
- Solvent Interactions: Similar to 2,4,6-trinitroanisole, the target compound may undergo nucleophilic substitution in dimethyl sulfoxide (DMSO), leading to decomposition products like trinitrophenol .
- Thermal Stability: Trinitro-substituted compounds generally exhibit lower thermal stability than mono-nitro analogs due to steric strain and increased sensitivity to shock or heat. For example, nitramines (e.g., RDX) have higher detonation velocities (~8,800 m/s) but better stability than trinitrophenyl derivatives .
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